Cas no 1677-37-8 (6-Fluoroquinoline-2,4-diol)

• Product Name: 6-Fluoroquinoline-2,4-diol
• CAS No: 1677-37-8
• MF: C₉H₆FNO₂
• MW: 179.147845745087
• CID: 41784
• PubChem ID: 54726805
• Update Time: 2025-10-28

6-Fluoroquinoline-2,4-diol Chemical and Physical Properties

Names and Identifiers

• 6-Fluoroquinoline-2,4-diol
• 6-FLUORO-2,4-DIHYDROXYQUINOLINE
• 6-fluoro-4-hydroxy-1H-quinolin-2-one
• 6-flouro-4-hydroxyl-2-quinolone
• 6-Fluor-4-hydroxy-carbostyril
• 6-fluoro-4-hydroxy-2-quinolon
• 6-fluoro-4-hydroxy-1,2-dihydroquinolin-2-one
• MFCD12923124
• CS-0084840
• AKOS015909698
• 1677-37-8
• CHEMBL228313
• 6-fluoro-2-hydroxy-1H-quinolin-4-one
• G10308
• AKOS026727664
• F19188
• 6-fluoro-2-hydroxy-1,4-dihydroquinolin-4-one
• 2,4-Dihydroxy-6-Fluoroquinoline
• 6-Fluoro-2-hydroxyquinolin-4(1H)-one
• SY041639
• 6-fluoro-4-hydroxyquinolin-2(1H)-one
• AS-76031
• DTXSID30716324
• SCHEMBL4062622
• FT-0645908
• AE-406/41056735
• A882221
• SB67489
• 2(1H)-Quinolinone, 6-fluoro-4-hydroxy-
• 6-fluoro-4-hydroxy-2(1H)-quinolinone
• DTXCID40667070

• MDL： MFCD12923124
• Inchi： 1S/C9H6FNO2/c10-5-1-2-7-6(3-5)8(12)4-9(13)11-7/h1-4H,(H2,11,12,13)
• InChI Key： ZFBAAIYKVIMWHY-UHFFFAOYSA-N
• SMILES： FC1C=CC2=C(C=1)C(=CC(N2)=O)O

Computed Properties

• Exact Mass: 179.03800
• Monoisotopic Mass: 179.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.477
• Boiling Point: 402.1 °C at 760 mmHg
• Flash Point: 402.1 °C at 760 mmHg
• Refractive Index: 1.628
• PSA: 53.35000
• LogP: 1.78510

Additional information on 6-Fluoroquinoline-2,4-diol

Introduction to 6-Fluoroquinoline-2,4-diol (CAS No. 1677-37-8)

6-Fluoroquinoline-2,4-diol (CAS No. 1677-37-8) is a structurally unique compound that has garnered significant attention in the fields of organic chemistry and pharmacology due to its intriguing properties and potential applications. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds known for their versatility and wide-ranging uses in drug discovery and materials science.

The molecular formula of 6-Fluoroquinoline-2,4-diol is C9H5FNO2, and its molecular weight is approximately 180.19 g/mol. The compound features a quinoline skeleton with two hydroxyl groups (-OH) at positions 2 and 4, and a fluorine atom at position 6. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for further functionalization and exploration in various chemical reactions.

Recent studies have highlighted the potential of 6-Fluoroquinoline-2,4-diol as a precursor for the synthesis of bioactive compounds with anti-inflammatory, antioxidant, and antimicrobial activities. For instance, researchers have demonstrated that derivatives of this compound exhibit potent inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key targets in the development of anti-inflammatory drugs.

In addition to its pharmacological applications, 6-Fluoroquinoline-2,4-diol has also been explored for its role in materials science. The compound's aromaticity and functional groups make it an attractive candidate for use in the development of advanced materials such as organic semiconductors and sensors. Recent advancements in this area have shown that derivatives of this compound can exhibit desirable electronic properties for use in flexible electronics.

The synthesis of 6-Fluoroquinoline-2,4-diol typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. One common approach involves the oxidation of a suitable quinoline derivative followed by selective fluorination at position 6. Recent optimizations in these processes have led to higher yields and improved selectivity, making the compound more accessible for research purposes.

From an environmental perspective, 6-Fluoroquinoline-2,4-diol has been studied for its biodegradation potential under various conditions. Research indicates that the compound undergoes rapid degradation under aerobic conditions due to its hydrophilic nature and the presence of electron-withdrawing groups such as hydroxyl and fluorine atoms.

In conclusion, 6-Fluoroquinoline-2,4-diol (CAS No. 1677-37-8) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers exploring new frontiers in drug discovery, materials science, and environmental chemistry.